Cas no 667435-98-5 (4-Allyl-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 667435-98-5
• MF: C₁₀H₁₁N₃S₂
• MW: 237.344438791275
• MDL: MFCD03900484
• CID: 866853
• PubChem ID: 3352378
• Update Time: 2025-05-23

4-Allyl-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• 4-Allyl-5-(thien-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• 4-prop-2-en-1-yl-5-(thiophen-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-prop-2-enyl-3-(thiophen-2-ylmethyl)-1H-1,2,4-triazole-5-thione
• 4-(prop-2-en-1-yl)-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• 4-prop-2-enyl-5-(2-thienylmethyl)-1,2,4-triazole-3-thiol
• AC1MNGFK
• ALBB-003367
• CTK5J4708
• CTK8F5630
• MolPort-000-871-433
• SBB040412
• DTXSID00391708
• AKOS030242633
• MFCD03900484
• AKOS000268491
• CS-0267317
• 4-(prop-2-en-1-yl)-5-[(thiophen-2-yl)methyl]-4H-1,2,4-triazole-3-thiol
• VS-03777
• 4-allyl-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol
• EN300-110623
• 667435-98-5
• 4-(Prop-2-en-1-yl)-5-[(thiophen-2-yl)methyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-Allyl-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03900484
• Inchi： 1S/C10H11N3S2/c1-2-5-13-9(11-12-10(13)14)7-8-4-3-6-15-8/h2-4,6H,1,5,7H2,(H,12,14)
• InChI Key： WGQWVGVMMLGFGU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1=NNC(N1CC=C)=S

Computed Properties

• Exact Mass: 237.03900
• Monoisotopic Mass: 237.03943971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 97.75000
• LogP: 2.40510

4-Allyl-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Allyl-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol

4-Allyl-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 667435-98-5)

The compound 4-Allyl-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol, identified by the CAS registry number 667435-98-5, is a heterocyclic sulfur-containing compound with a unique structure that has garnered significant attention in recent chemical research. This compound belongs to the class of triazole derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a 1,2,4-triazole ring system substituted with an allyl group at position 4 and a 2-thienylmethyl group at position 5. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it a valuable subject for further exploration.

Recent studies have highlighted the importance of sulfur-containing heterocycles like 4-Allyl-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol in medicinal chemistry. The thiol (-SH) group at position 3 of the triazole ring is particularly reactive and can participate in various biochemical interactions. Researchers have investigated its potential as a precursor for the synthesis of bioactive compounds, including antioxidants and anti-inflammatory agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory activity by inhibiting cyclooxygenase enzymes.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. The conjugated system formed by the triazole ring and the thienyl group can potentially be used in the development of new materials with tailored electronic properties. Recent advancements in organic electronics have shown that such systems can be incorporated into light-emitting diodes (LEDs) and sensors due to their ability to facilitate charge transport.

In terms of synthesis, 4-Allyl-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol is typically prepared through a combination of nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency and yield high-purity products. This methodological improvement aligns with current trends in green chemistry, emphasizing sustainable and energy-efficient synthetic routes.

The pharmacokinetic properties of this compound are another area of active research. Preclinical studies have indicated that it exhibits moderate solubility in physiological conditions and demonstrates potential for oral bioavailability. However, further investigations are required to fully understand its absorption, distribution, metabolism, and excretion (ADME) profile.

In conclusion, 4-Allyl-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 667435-98-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop novel therapeutic agents and advanced materials. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in future innovations within the chemical sciences.